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Compound of Interest

Compound Name: 4-Morpholinobenzohydrazide

Cat. No.: B1390736 Get Quote

Introduction: The Significance of 4-
Morpholinobenzohydrazide
4-Morpholinobenzohydrazide is a multifaceted organic molecule characterized by a

benzohydrazide core substituted with a morpholine ring at the para position of the phenyl

group. This compound, and the broader class of hydrazides, are of significant interest to the

pharmaceutical and materials science communities. Hydrazides are recognized as versatile

intermediates in the synthesis of a wide array of heterocyclic compounds and are known for a

broad spectrum of biological activities, including antimicrobial, anticonvulsant, anti-

inflammatory, and anticancer properties.[1] The morpholine moiety is also a well-established

pharmacophore, known to enhance the antimicrobial and antimycobacterial activity of parent

compounds.[2]

Given its potential applications, the unambiguous confirmation of the molecular structure of 4-
Morpholinobenzohydrazide is a critical prerequisite for any research and development

endeavor. This guide provides a comprehensive, in-depth overview of the analytical

methodologies and data interpretation required to elucidate and confirm the structure of this

compound, grounded in the principles of scientific integrity and field-proven expertise.

The Strategic Approach to Structure Elucidation
The elucidation of a molecular structure is a systematic process of gathering and interpreting

evidence from multiple analytical techniques. Each technique provides a unique piece of the
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structural puzzle. For 4-Morpholinobenzohydrazide, a combination of spectroscopic and

spectrometric methods is essential. The logical workflow for this process is outlined below.

Synthesis & Purification

Spectroscopic & Spectrometric Analysis

Ultimate Confirmation

Synthesis of 4-Morpholinobenzohydrazide Purification (e.g., Recrystallization)

FTIR SpectroscopyFunctional Group Identification

NMR Spectroscopy
(¹H, ¹³C, 2D)

Connectivity & Chemical Environment

Mass Spectrometry

Molecular Weight & Fragmentation

Single-Crystal X-ray DiffractionDefinitive 3D Structure

4-Morpholinobenzohydrazide m/z = 221

4-Morpholinobenzoyl cation m/z = 190- NHNH₂

Morpholine radical cation m/z = 86Cleavage

4-Morpholinophenyl cation m/z = 162- CO
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Crystal Growth

Crystal Selection & Mounting

X-ray Diffraction Data Collection

Structure Solution

Structure Refinement

Final 3D Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Structure Elucidation
of 4-Morpholinobenzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1390736#4-morpholinobenzohydrazide-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1390736#4-morpholinobenzohydrazide-structure-elucidation
https://www.benchchem.com/product/b1390736#4-morpholinobenzohydrazide-structure-elucidation
https://www.benchchem.com/product/b1390736#4-morpholinobenzohydrazide-structure-elucidation
https://www.benchchem.com/product/b1390736#4-morpholinobenzohydrazide-structure-elucidation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1390736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

